Cas no 1600213-33-9 (1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine)

• Product Name: 1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine
• CAS No: 1600213-33-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5219931
• PubChem ID: 75481447
• Update Time: 2025-10-28

1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, 2,3-dihydro-α-methyl-1-(2-propen-1-yl)-
• 1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine

• Inchi： 1S/C13H18N2/c1-3-7-15-8-6-12-9-11(10(2)14)4-5-13(12)15/h3-5,9-10H,1,6-8,14H2,2H3
• InChI Key： KIWRCRIUUSPJAJ-UHFFFAOYSA-N
• SMILES： C(N1CCC2=CC(C(N)C)=CC=C12)C=C

Additional information on 1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine

Introduction to 1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine (CAS No. 1600213-33-9)

1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1600213-33-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the indole derivatives family, a class of compounds widely recognized for their diverse biological activities and therapeutic potential. The presence of a propenyl group and an amine substituent in its molecular framework contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-ylethan-1-amine features a fused indole ring system connected to an ethylamine side chain. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The propenyl group introduces a degree of unsaturation, enabling various functionalization strategies that could enhance its pharmacological efficacy. Such structural features are of particular interest in the design of molecules with improved solubility, bioavailability, and target specificity.

In recent years, indole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in the treatment of various diseases, including cancer, neurological disorders, and inflammatory conditions. The indole core is known to exhibit antimicrobial, anti-inflammatory, and antioxidant properties, while modifications to the ring system can further tailor these effects. The specific arrangement of atoms in 1-(propenyl)-2,3-dihydroindolyl)ethylamine (CAS No. 1600213-33-9) positions it as a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Indole derivatives have been implicated in the regulation of serotonin and other neurotransmitters, which are key players in mood disorders and cognitive function. The amine group in 1-(propenyl)-2,3-dihydroindolyl)ethylamine could interact with serotonin receptors or other related targets, offering a possible mechanism for therapeutic intervention. This hypothesis is supported by emerging research on similar indole-based compounds that have demonstrated efficacy in preclinical models of depression and anxiety.

The synthesis of 1-(propenyl)-2,3-dihydroindolyl)ethylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex indole core efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure to optimize biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of 1-(propenyl)-2,3-dihydroindolyl)ethylamine before conducting expensive experimental trials. Molecular docking studies have revealed potential interactions with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are involved in neurotransmitter metabolism and inflammation pathways. These insights have guided the design of analogs with enhanced binding affinity and reduced off-target effects.

The pharmacological profile of 1-(propenyl)-2,3-dihydroindolyl)ethylamine is further illuminated by preclinical studies that have explored its effects on cellular models and animal models of disease. In vitro experiments have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by modulating signaling pathways associated with cell growth and survival. Additionally, its anti-inflammatory properties have been observed in assays measuring nitric oxide production and prostaglandin synthesis.

One particularly intriguing aspect of this compound is its potential role as a prodrug or precursor for more active metabolites. The amine group could undergo metabolic conversion into pharmacologically active species under physiological conditions, providing a mechanism for sustained therapeutic effects. This concept aligns with current trends in drug development where prodrugs are designed to improve bioavailability or targeted delivery.

The regulatory landscape for novel pharmaceutical compounds like 1-(propenyl)-2,3-dihydroindolyl)ethylamine is stringent but well-established. Researchers must navigate rigorous preclinical testing protocols before advancing to human clinical trials. Good Manufacturing Practices (GMP) ensure that synthetic intermediates and final products meet high-quality standards throughout the development process. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into safe and effective therapies.

The economic implications of developing new drugs based on indole derivatives cannot be overstated. Given their broad therapeutic potential, 1-(propenyl)-2,3-dihydroindolyl)ethylamine represents a significant investment opportunity for pharmaceutical enterprises seeking innovative treatments for unmet medical needs. Market analysts predict substantial growth in this sector as research continues to uncover new applications for indole-based compounds across multiple therapeutic areas.

In conclusion, 1-(propenyl)-2,3-dihydroindolyl)ethylamine (CAS No. 1600213-33-9) stands as a promising candidate for further exploration in pharmaceutical research due to its unique structural features, potential biological activities,and synthetic accessibility. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological profile,and translate these findings into clinical applications that benefit patients worldwide.